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Compound of Interest

Compound Name: Indium-110

CAS No.: 14133-75-6

Cat. No.: B1235001

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Indium-110 (¹¹⁰In) is a radionuclide with emerging potential in the field of targeted radionuclide

therapy, particularly within a theranostic framework alongside its metastable isomer, Indium-
110m (¹¹⁰ᵐIn). While research on ¹¹⁰In for therapeutic applications is still in its early stages, its

decay properties suggest a promising future for highly localized cancer cell destruction. This

document provides a comprehensive overview of ¹¹⁰In, including its physical characteristics,

production methods, and detailed protocols for its application in preclinical targeted

radionuclide therapy research.

The therapeutic rationale for ¹¹⁰In is primarily based on its decay via electron capture, which is

expected to result in the emission of a cascade of low-energy Auger electrons. These electrons

have a very short range in tissue, on the nanometer scale, making them highly effective for

inducing cytotoxic effects, such as DNA double-strand breaks, when the radionuclide is

internalized within or in very close proximity to the nucleus of a cancer cell. This localized

energy deposition minimizes damage to surrounding healthy tissues.
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The theranostic pairing with ¹¹⁰ᵐIn, a positron emitter suitable for Positron Emission

Tomography (PET) imaging, allows for pre-therapeutic dosimetry and visualization of target

engagement, embodying the principle of "seeing what you treat, and treating what you see."

Physical Properties of Indium-110 and its Isomers
A clear understanding of the decay characteristics of Indium-110 is crucial for its application in

radionuclide therapy. The following table summarizes the key physical properties of ¹¹⁰In and its

metastable state, ¹¹⁰ᵐIn.

Property Indium-110 (¹¹⁰In) Indium-110m (¹¹⁰ᵐIn)

Half-life 4.92(8) hours 69.1(5) minutes

Decay Mode
Electron Capture (EC), β+

(positron emission)

Electron Capture (EC), β+

(positron emission)

Primary Emissions for Therapy
Auger electrons (following EC),

Positrons (β+)

Auger electrons (following EC),

Positrons (β+)

Primary Emissions for Imaging Not ideal for standard imaging Positrons (β+) for PET imaging

Daughter Nuclide ¹¹⁰Cd (Cadmium-110) (stable) ¹¹⁰In (Indium-110)

Production of Indium-110
Indium-110 can be produced using a cyclotron. A common production route involves the

proton bombardment of a Cadmium-110 (¹¹⁰Cd) target via the ¹¹⁰Cd(p,n)¹¹⁰In nuclear reaction.

[1] It is important to note that this reaction can also co-produce the metastable state, ¹¹⁰ᵐIn.[1]

The presence of the longer-lived ¹¹⁰In ground state can be a consideration for the radiation

dose delivered to the patient when ¹¹⁰ᵐIn is used for imaging.[1] For therapeutic research

focused on ¹¹⁰In, separation of the ground state from the metastable isomer may not be

necessary if the study design accounts for the presence of both.

Experimental Protocols
The following protocols are provided as a guide for researchers. Given the limited specific

literature for ¹¹⁰In, these protocols are largely based on established methods for other indium

isotopes, such as Indium-111, and will likely require optimization.
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Radiolabeling of Targeting Molecules with Indium-110
Targeted radionuclide therapy relies on the stable attachment of the radionuclide to a targeting

moiety, such as a monoclonal antibody, peptide, or small molecule, that specifically binds to a

biomarker on cancer cells. This is achieved through the use of a bifunctional chelator.

Commonly Used Chelators for Indium Isotopes:

Chelator Full Name Key Features

DTPA
Diethylenetriaminepentaacetic

acid

Acyclic chelator, forms stable

complexes with Indium.

DOTA

1,4,7,10-

tetraazacyclododecane-

1,4,7,10-tetraacetic acid

Macrocyclic chelator, forms

highly stable complexes, often

requiring heating.

NOTA
1,4,7-triazacyclononane-1,4,7-

triacetic acid

Macrocyclic chelator, forms

stable complexes under milder

conditions.

NODAGA

1-(1,3-carboxypropyl)-4,7-

carboxymethyl-1,4,7-

triazacyclononane

A derivative of NOTA with

favorable properties for

chelation.

Protocol: Radiolabeling of a DOTA-conjugated Peptide with ¹¹⁰In

This protocol is adapted from standard procedures for radiolabeling with Indium-111.

Materials:

¹¹⁰InCl₃ in 0.05 M HCl

DOTA-conjugated peptide (e.g., DOTA-TATE for targeting somatostatin receptors)

Ammonium acetate buffer (0.2 M, pH 5.5)

Metal-free water
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Heating block or water bath

Radio-TLC system (e.g., ITLC-SG strips and appropriate mobile phase)

Gamma counter or dose calibrator

Procedure:

In a sterile, metal-free microcentrifuge tube, add 10-100 µg of the DOTA-conjugated peptide.

Add 100 µL of 0.2 M ammonium acetate buffer (pH 5.5).

Carefully add 1-10 mCi (37-370 MBq) of ¹¹⁰InCl₃ to the tube. The volume should be kept to a

minimum to maintain the appropriate pH.

Gently vortex the reaction mixture.

Incubate the reaction at 80-95°C for 15-30 minutes. The optimal temperature and time will

depend on the specific peptide.

Allow the reaction to cool to room temperature.

Determine the radiochemical purity (RCP) using radio-TLC. A common system for DOTA-

peptides is ITLC-SG strips developed with a mobile phase of 0.1 M sodium citrate. The

radiolabeled peptide should remain at the origin, while free ¹¹⁰In will move with the solvent

front.

If the RCP is below 95%, the product may be purified using a C18 Sep-Pak cartridge.

In Vitro Cell Studies
In vitro studies are essential to evaluate the binding, internalization, and cytotoxicity of the ¹¹⁰In-

labeled targeting molecule.

Protocol: In Vitro Cell Binding and Internalization Assay

Materials:

Cancer cell line expressing the target of interest (e.g., AR42J cells for somatostatin receptor)
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Complete cell culture medium

¹¹⁰In-labeled targeting molecule

Binding buffer (e.g., PBS with 1% BSA)

Acid wash buffer (e.g., 0.2 M glycine, pH 2.5)

Gamma counter

Procedure:

Plate cells in 24-well plates and allow them to adhere overnight.

Wash the cells with binding buffer.

Add increasing concentrations of the ¹¹⁰In-labeled targeting molecule to the wells. For

specificity, include a set of wells with a high concentration of the unlabeled targeting

molecule (blocking).

Incubate at 37°C for various time points (e.g., 30, 60, 120 minutes).

To determine total binding, wash the cells with cold binding buffer and lyse them with 1 M

NaOH. Collect the lysate for gamma counting.

To differentiate between surface-bound and internalized radioactivity, after incubation, wash

the cells with cold binding buffer.

Add the acid wash buffer for 5-10 minutes on ice to strip off surface-bound radioactivity.

Collect this fraction (surface-bound).

Lyse the remaining cells with 1 M NaOH to collect the internalized fraction.

Measure the radioactivity in all fractions using a gamma counter.

Protocol: In Vitro Cytotoxicity Assay (Clonogenic Assay)
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This assay assesses the ability of single cells to form colonies after treatment, a measure of

cell reproductive viability.

Materials:

Target cancer cell line

Complete cell culture medium

¹¹⁰In-labeled targeting molecule

6-well plates

Crystal violet staining solution

Procedure:

Plate a known number of cells (e.g., 200-1000 cells/well) in 6-well plates and allow them to

attach.

Treat the cells with increasing concentrations of the ¹¹⁰In-labeled targeting molecule for a

defined period (e.g., 1-24 hours). Include an untreated control and a control with the

unlabeled targeting molecule.

Remove the treatment medium, wash the cells with PBS, and add fresh complete medium.

Incubate the plates for 7-14 days, until visible colonies are formed in the control wells.

Fix the colonies with methanol and stain with crystal violet.

Count the number of colonies (typically >50 cells) in each well.

Calculate the surviving fraction for each treatment group relative to the untreated control.

In Vivo Animal Studies
Preclinical animal models are crucial for evaluating the biodistribution, therapeutic efficacy, and

toxicity of ¹¹⁰In-labeled compounds.
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Protocol: Biodistribution Study in Tumor-Bearing Mice

Materials:

Tumor-bearing mice (e.g., nude mice with subcutaneous xenografts of the target cancer cell

line)

¹¹⁰In-labeled targeting molecule

Anesthesia

Gamma counter

Procedure:

Inject a known activity (e.g., 1-5 µCi or 37-185 kBq) of the ¹¹⁰In-labeled targeting molecule

intravenously into the tail vein of tumor-bearing mice.

At various time points post-injection (e.g., 1, 4, 24, 48 hours), euthanize a cohort of mice

(n=3-5 per time point).

Dissect major organs and the tumor.

Weigh each tissue and measure the radioactivity using a gamma counter.

Calculate the percentage of injected dose per gram of tissue (%ID/g) for each organ and the

tumor.

Protocol: Therapeutic Efficacy Study in Tumor-Bearing Mice

Materials:

Tumor-bearing mice with established tumors of a specific size.

Therapeutic dose of the ¹¹⁰In-labeled targeting molecule.

Calipers for tumor measurement.

Procedure:
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Randomize mice into treatment and control groups.

Administer a therapeutic dose of the ¹¹⁰In-labeled targeting molecule (e.g., via tail vein

injection). Control groups may receive saline or the unlabeled targeting molecule.

Measure tumor volume (e.g., using calipers, Volume = 0.5 x Length x Width²) and body

weight of the mice regularly (e.g., 2-3 times per week).

Monitor the mice for any signs of toxicity.

Continue the study until a predefined endpoint is reached (e.g., tumor volume in the control

group reaches a certain size).

Plot tumor growth curves and compare the outcomes between the treatment and control

groups to assess therapeutic efficacy.

Signaling Pathways and Therapeutic Mechanism
The therapeutic efficacy of ¹¹⁰In is dependent on the targeting of specific signaling pathways

that are overexpressed in cancer cells. For example, if a somatostatin analog like DOTA-TATE

is used, it will target the somatostatin receptor 2 (SSTR2). Upon binding, the receptor-ligand

complex is internalized via endocytosis. The ¹¹⁰In is then localized within the cell, where the

emission of Auger electrons can induce damage to critical cellular components, most

importantly DNA, leading to apoptosis.

Dosimetry Considerations
Accurate dosimetry is critical for planning and evaluating targeted radionuclide therapy. For

¹¹⁰In, dosimetry calculations must consider the high linear energy transfer (LET) and short

range of the emitted Auger electrons. This necessitates a microdosimetry approach,

considering the subcellular distribution of the radionuclide. Pre-clinical imaging with ¹¹⁰ᵐIn-

labeled compounds using PET can provide valuable data on the macrodose distribution, which

can be used to inform and refine microdosimetry models.

Conclusion
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Indium-110 presents a compelling case for further investigation in the field of targeted

radionuclide therapy, especially due to its potential as an Auger electron emitter and its

theranostic relationship with ¹¹⁰ᵐIn. While specific research on ¹¹⁰In for therapy is currently

limited, the established methodologies for other indium isotopes provide a solid foundation for

initiating preclinical studies. The protocols and information provided herein are intended to

serve as a valuable resource for researchers venturing into this promising area of oncology

research. Rigorous optimization of these protocols for ¹¹⁰In will be essential for advancing its

potential clinical translation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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